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Abstract
Digitalose, a naturally occurring deoxy sugar, is a crucial component of various

pharmacologically significant cardiac glycosides. First identified in the late 19th century, its

precise chemical structure and biological role have been the subject of extensive research.

This technical guide provides an in-depth overview of the historical discovery, structural

elucidation, and characterization of Digitalose. It details the experimental methodologies for its

isolation and analysis, presents its physicochemical properties in a structured format, and

illustrates its role within the broader context of cardiac glycoside signaling pathways. This

document is intended to serve as a comprehensive resource for researchers in natural product

chemistry, pharmacology, and drug development.

Historical Overview
The journey to understanding Digitalose began in the late 19th century with the investigation

of glycosides from Digitalis species, plants long recognized for their medicinal properties.

Initial Discovery
In 1892, the German chemist Kiliani first reported the isolation of a novel sugar moiety obtained

from the acid hydrolysis of Digitalinum verum, a cardiac glycoside.[1][2] This marked the initial

discovery of the compound that would later be named Digitalose. Further research in the
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following decades identified Digitalose as a constituent of other cardiac glycosides, such as

thevetin and emicymarin.[2]

Structural Elucidation
The definitive chemical structure of Digitalose was determined in 1943 by Otto Schmidt.[1][2]

Through meticulous chemical degradation and analysis, Schmidt established that Digitalose is

a methyl ether of D-fucose, with the systematic name 6-Deoxy-3-O-methyl-D-galactose.[2] This

elucidation was a significant step in understanding the structure-activity relationships of the

cardiac glycosides of which it is a part. The synthesis of Digitalose was later achieved by

Reber and Reichstein in 1946, further confirming its structure.[1]

Physicochemical Properties of Digitalose
The physical and chemical characteristics of Digitalose have been determined through various

analytical methods. These properties are essential for its isolation, identification, and synthesis.
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Property Value Reference(s)

Chemical Formula C₇H₁₄O₅ [1]

Molar Mass 178.18 g·mol⁻¹ [1]

Melting Point

106 °C (freshly prepared), 115

°C (after 3 days), 119 °C (after

4 months)

[1]

Appearance
Rosettes of needles from ethyl

acetate
[1]

Solubility Soluble in water [1]

Optical Rotation

[α]²⁷₅₄₆₁ +109° (c=1.7, 15 min)

→ +126° (17 hrs); [α]D²² +106°

(17 hrs)

[1]

Percent Composition
C: 47.19%, H: 7.92%, O:

44.90%
[1]

IUPAC Name
6-Deoxy-3-O-methyl-D-

galactose
[2]

Other Names
D-Digitalose, 3-Methyl-D-

fucose
[1][2]

Experimental Protocols
The isolation and characterization of Digitalose involve a series of well-defined experimental

procedures.

Isolation of Digitalose via Hydrolysis of Cardiac
Glycosides
Digitalose is typically obtained by the cleavage of the glycosidic bond in a parent cardiac

glycoside. The following is a generalized protocol for its isolation from a source such as

Digitalinum verum or emicymarin.

Workflow for Isolation and Purification of Digitalose
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Start: Cardiac Glycoside Source
(e.g., Digitalinum verum)

Acid Hydrolysis
(e.g., dilute H₂SO₄ or HCl)

Neutralization
(e.g., BaCO₃ or ion exchange resin)

Solvent Extraction
(to remove aglycone)

Purification of Aqueous Layer
(e.g., column chromatography)

Crystallization
(e.g., from ethyl acetate)

End: Pure Digitalose Crystals
 

Start: Purified Digitalose Sample

Derivatization
(e.g., with PMP or 2-AA)

HPLC Separation
(Reversed-phase C18 column)

Detection
(UV or Fluorescence)

Quantification
(Comparison with standard)

End: Quantitative Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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